N-[(Z)-(1-amino-2-hydrazinyl-2-oxoethylidene)amino]propanamide
N-[(Z)-(1-amino-2-hydrazinyl-2-oxoethylidene)amino]propanamide
Brand Name:
Vulcanchem
CAS No.:
112032-78-7
VCID:
VC20863839
InChI:
InChI=1S/C5H11N5O2/c1-2-3(11)9-10-4(6)5(12)8-7/h2,7H2,1H3,(H2,6,10)(H,8,12)(H,9,11)
SMILES:
CCC(=O)NN=C(C(=O)NN)N
Molecular Formula:
C5H11N5O2
Molecular Weight:
173.17 g/mol
N-[(Z)-(1-amino-2-hydrazinyl-2-oxoethylidene)amino]propanamide
CAS No.: 112032-78-7
Cat. No.: VC20863839
Molecular Formula: C5H11N5O2
Molecular Weight: 173.17 g/mol
* For research use only. Not for human or veterinary use.
![N-[(Z)-(1-amino-2-hydrazinyl-2-oxoethylidene)amino]propanamide - 112032-78-7](/images/no_structure.jpg)
Specification
| CAS No. | 112032-78-7 |
|---|---|
| Molecular Formula | C5H11N5O2 |
| Molecular Weight | 173.17 g/mol |
| IUPAC Name | N-[(Z)-(1-amino-2-hydrazinyl-2-oxoethylidene)amino]propanamide |
| Standard InChI | InChI=1S/C5H11N5O2/c1-2-3(11)9-10-4(6)5(12)8-7/h2,7H2,1H3,(H2,6,10)(H,8,12)(H,9,11) |
| Standard InChI Key | RFBACMGHMLAVTH-UHFFFAOYSA-N |
| Isomeric SMILES | CCC(=O)N/N=C(/C(=O)NN)\N |
| SMILES | CCC(=O)NN=C(C(=O)NN)N |
| Canonical SMILES | CCC(=O)NN=C(C(=O)NN)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator